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Compound of Interest

Compound Name: 4h-Indene-2-carbaldehyde
CAS No.: 724765-41-7
Cat. No.: B11922855
Get Quote
. J

Classification: Reactive Organic Intermediate | Primary Hazard: Sensitizer / Flammable /
Polymerizer[1]

Part 1: Executive Safety Summary

Do not treat this chemical as standard organic trash. Its conjugated structure allows for rapid
oxidation and potential polymerization if exposed to incompatible initiators (strong acids, free
radicals).

Immediate Hazard Profile
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Parameter Classification Critical Insight

The aldehyde group oxidizes
o ) to carboxylic acid in air.[1] The
Reactivity High )
indene double bond can

polymerize exothermically.

Likely combustible. Flash point
Flammability Class 11/111 expected >60°C but <93°C

(based on analogs).

Aldehydes are potent
respiratory and skin

Health Sensitizer sensitizers. Indene derivatives
are potential CNS

depressants.[1]

. May form peroxides or gums
Stability Metastable
upon prolonged storage.

Part 2: Waste Segregation & Handling Protocol
The "No-Oxidation" Rule

Unlike simple aliphatic aldehydes (e.g., formaldehyde), do not attempt bench-top chemical
neutralization (such as permanganate or bleach oxidation) for this specific compound.[1]

e Reasoning: The indene double bond will compete for the oxidizer. This reaction is highly
exothermic and will generate manganese dioxide sludge (if KMnO4 is used) or chlorinated
byproducts (if bleach is used), creating a more complex hazardous waste stream.

Step-by-Step Disposal Workflow
1. Assessment & Preparation

o PPE: Nitrile gloves (double-gloved recommended, 0.11mm min), safety goggles, and flame-
resistant lab coat.[1]

¢ Vessel: Use Amber Glass or HDPE containers. Avoid metal containers (catalysis risk).
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2. Solubilization (For Solids/Residues)

If the material is a solid or viscous oil:

» Dissolve the waste in a compatible non-halogenated solvent (Acetone, Ethyl Acetate, or
Ethanol).

o Target Concentration: Keep below 10% wi/v to dissipate heat in case of slow polymerization.

3. Waste Stream Assignment

Segregate into Non-Halogenated Organic Waste (EPA Code D001/Ignitable).
e Do NOT mix with:
o Oxidizing acids (Nitric, Chromic) -> Explosion risk.[1]
o Strong bases (NaOH, KOH) -> Rapid Aldol condensation/polymerization.[1]

o Halogenated solvents (DCM, Chloroform) -> Keep separate for cost/environmental
compliance.[1]

4. Labeling
Label the tag explicitly:

Part 3: Emergency Spill Management

Scenario: Benchtop spill of 4H-Indene-2-carbaldehyde.

o Evacuate & Ventilate: Remove ignition sources. Aldehyde vapors are heavy and travel along
surfaces.

¢ Inert Absorption:
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o USE: Vermiculite, sand, or clay-based absorbent.[1]

o DO NOT USE: Paper towels or sawdust. The high surface area combined with the auto-
oxidation of the aldehyde can cause spontaneous combustion.

o Decontamination:
o After absorbing the bulk liquid, wipe the surface with a mild soap/water solution.
o Do not use bleach (forms toxic chloramines/chlorinated byproducts).

Part 4: Decision Matrix (Visualization)

The following logic flow ensures the material ends up in the correct incineration stream without
causing a lab accident.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://commonchemistry.cas.org/detail?cas_rn=30084-91-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11922855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste: 4H-Indene-2-carbaldehyde

Physical State?

Solid / Crystal

Liquid / Oil Required

\

Dissolve in Acetone/EtOH
(<10% Conc.)

Check Compatability

STOP: Contains Oxidizers/Acids?

YES (Risk of Fire)

Separate Streams Immediately

After Separation

Segregate Stream:

Non-Halogenated Organic

Transfer to Carboy
(HDPE or Glass)

High Temp Incineration
(Professional Disposal)

Click to download full resolution via product page
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Figure 1: Operational decision tree for the safe disposal of reactive aromatic aldehydes. Note
the critical checkpoint for oxidizer contamination.

Part 5: References & Regulatory Grounding

» National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press.[1][2] (Chapter 8: Management of Waste).

o Source:[Link]

« U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Compatibility Chart.
(EPA-600/2-80-076).[1]

o Source:[Link][1]
e Sigma-Aldrich. (2024).[1] Safety Data Sheet: Indan-2-carbaldehyde (Analog).

o Vanderbilt University Medical Center. (2023). Laboratory Guide for Managing Chemical
Waste.

o Source:[Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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